Cas no 92142-18-2 (Tosyl-D-asparagine)

Tosyl-D-asparagine structure
Tosyl-D-asparagine structure
Product Name:Tosyl-D-asparagine
CAS No:92142-18-2
MF:C11H14N2O5S
MW:286.304261684418
CID:827161
PubChem ID:6999729
Update Time:2025-04-19

Tosyl-D-asparagine Chemical and Physical Properties

Names and Identifiers

    • Tosyl-D-asparagine
    • N<sup>2</sup>-[(4-Methylphenyl)sulfonyl]-L-asparagine
    • (2R)-4-amino-2-[(4-methylphenyl)sulfonylamino]-4-oxobutanoic acid
    • SCHEMBL10967894
    • AKOS037655981
    • starbld0002139
    • 92142-18-2
    • DB-234079
    • Inchi: 1S/C11H14N2O5S/c1-7-2-4-8(5-3-7)19(17,18)13-9(11(15)16)6-10(12)14/h2-5,9,13H,6H2,1H3,(H2,12,14)(H,15,16)/t9-/m1/s1
    • InChI Key: VZCCSZRICJFBSI-SECBINFHSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N[C@@H](C(=O)O)CC(N)=O)(=O)=O

Computed Properties

  • Exact Mass: 286.06234272g/mol
  • Monoisotopic Mass: 286.06234272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Melting Point: 185-188°C

Tosyl-D-asparagine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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